2-Amino-6-(2-fluoro-ethyl)-nicotinic Acid

• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol
• IUPAC Name: 2-amino-6-(2-fluoroethyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C8H9FN2O2/c9-4-3-5-1-2-6(8(12)13)7(10)11-5/h1-2H,3-4H2,(H2,10,11)(H,12,13)
• InChI Key: OHQGFWJWGHAYFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1CCF)N)C(=O)O

Description

2-Amino-6-(2-fluoro-ethyl)-nicotinic Acid is a useful research compound. Its molecular formula is C8H9FN2O2 and its molecular weight is 184.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-6-(2-fluoro-ethyl)-nicotinic acid methyl ester (77 mg, 0.387 mmol) was dissolved in an aqueous solution of 2N sodium hydroxide (5 mL) and methanol (5 mL), and the solution was stirred for 20 minutes at room temperature. This mixture solution was neutralized with 5N hydrochloric acid, then, extracted with ethyl acetate. The organic layer was separated, the solvent was evaporated in vacuo, and the title compound (64 mg, 0.348 mmol, 90%/65% purity) was obtained as a white solid.